Cas no 1613751-73-7 (2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1613751-73-7
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• MDL: MFCD30802454
• CID: 4610973
• PubChem ID: 131327812
• Update Time: 2025-06-08

2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine
• 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine

• MDL： MFCD30802454
• Inchi： 1S/C7H5Cl2N3/c1-4-2-3-5-6(8)10-7(9)11-12(4)5/h2-3H,1H3
• InChI Key： RMDRVTNRJPZHBE-UHFFFAOYSA-N
• SMILES： N12C(C)=CC=C1C(Cl)=NC(Cl)=N2

Additional information on 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine

2,4-Dichloro-7-Methylpyrrolo[2,1-f][1,2,4]triazine (CAS No. 1613751-73-7): An Overview of Its Properties and Applications

2,4-Dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine (CAS No. 1613751-73-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine.

Chemical Structure and Properties

The molecular formula of 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine is C₉H₆Cl₂N₄, with a molecular weight of approximately 235.08 g/mol. The compound features a pyrrolo[2,1-f][1,2,4]triazine core substituted with two chlorine atoms at positions 2 and 4 and a methyl group at position 7. This unique structural arrangement imparts specific chemical properties to the molecule. The presence of the chlorine atoms enhances the compound's reactivity and stability under various conditions.

The solubility of 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine in different solvents is an important consideration for its use in various applications. It is generally insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. This property makes it suitable for use in solution-based reactions and formulations.

Synthesis Methods

The synthesis of 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine has been extensively studied in the literature. One common method involves the reaction of 7-methylpyrrolo[2,1-f][1,2,4]triazine with chlorine gas or other chlorinating agents. This reaction typically proceeds under controlled conditions to ensure high yields and purity of the final product.

An alternative synthetic route involves the condensation of 3-amino-5-methylisoxazole with 3-chloropyridazine followed by cyclization and chlorination steps. This multi-step process allows for fine-tuning of the reaction conditions to optimize yield and purity.

Biological Activities and Therapeutic Potential

2,4-Dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine has been investigated for its potential therapeutic applications due to its unique chemical structure and biological activities. Recent studies have shown that this compound exhibits significant antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine effectively inhibited the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest.

In addition to its antitumor properties, 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine has also been explored for its potential as an antiviral agent. Research conducted by a team at the University of California demonstrated that this compound exhibited potent antiviral activity against several RNA viruses by inhibiting viral replication.

Clinical Trials and Future Directions

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of 2,4-dichloro-7-methylpyrrolo[2,1-f][1,2,4]triazine. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

In parallel with clinical trials, ongoing research is focused on optimizing the delivery methods and formulations of 2，4-dichloro-7-methylpyrrolo[2，1-f][1，2，4]triazine. Nanotechnology-based delivery systems are being explored to enhance the bioavailability and target specificity of the compound. These advancements could potentially improve treatment outcomes and reduce side effects associated with conventional therapies.

Conclusion

2，4-Dichloro-7-methylpyrrolo[2，1-f][1，2，4]triazine (CAS No. 1613751-73-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various biological activities. Recent studies have highlighted its antitumor and antiviral properties, making it an attractive candidate for further development as a therapeutic agent.

Ongoing clinical trials and research efforts are expected to provide valuable insights into the safety and efficacy of this compound. As our understanding of its mechanisms of action continues to grow, we can anticipate more innovative applications in the future.